1,4-Dioxa-8-azaspiro[4.5]decane-7-carbonitrile

• IUPAC Name: 1,4-dioxa-8-azaspiro[4.5]decane-7-carbonitrile
• InChI: InChI=1S/C8H12N2O2/c9-6-7-5-8(1-2-10-7)11-3-4-12-8/h7,10H,1-5H2
• InChI Key: IWHXFQOZSNVIBG-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CC12OCCO2)C#N
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• CAS No.: 119903-60-5

Description

1,4-Dioxa-8-azaspiro[4.5]decane, also known as 4-Piperidone ethylene acetal, is a clear colorless to yellowish liquid. It has been used in the synthesis of 1,4-dioxa-8-azaspiro[4,5]deca spirocyclotriphosphazenes.

Synthesis Analysis

The synthesis of 1,4-Dioxa-8-azaspiro[4.5]decane involves the use of 2-Piperazinone and [4,5’-Bithiazole]-2-carbonyl chloride, 2’- (acetylamino)-4’-methyl-.

Molecular Structure Analysis

The molecular formula of 1,4-Dioxa-8-azaspiro[4.5]decane is C7H13NO2. It has a molar mass of 143.18 g/mol. The structure of the molecule includes a spirocyclic system with two oxygen atoms and one nitrogen atom.

Physical and Chemical Properties Analysis

1,4-Dioxa-8-azaspiro[4.5]decane is a clear colorless to yellowish liquid. It has a boiling point of 108-110 °C (35 hPa) and a density of 1.117 g/cm3.

Scientific Research Applications

Synthesis and Biological Applications

1,4-Dioxa-8-azaspiro[4.5]decane-7-carbonitrile and its derivatives have been a subject of interest in the field of organic synthesis and pharmacology. Ogurtsov and Rakitin (2020) developed a convenient synthesis method for 8-oxa-2-azaspiro[4.5]decane, a related compound, which is significant for the production of biologically active compounds (Ogurtsov & Rakitin, 2020). Additionally, Natarajan et al. (2021) synthesized 7,9-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane derivatives and evaluated their antibacterial activity, finding compound 5 exhibited excellent in vitro activity (Natarajan et al., 2021).

Mass Spectrometric Analysis

The compound has been studied using mass spectrometry. Solomons (1982) conducted a mass spectrometric study of 1,4-dioxa-8-azaspiro[4.5]decane, revealing significant insights into its fragmentation patterns and proposing mechanisms for the formation of specific fragments (Solomons, 1982).

Safety and Hazards

1,4-Dioxa-8-azaspiro[4.5]decane is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.